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Compound of Interest

Compound Name: 1-Dodecyne

Cat. No.: B1581785

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-dodecyne (CAS 765-
03-7), a terminal alkyne used in a variety of research and development applications, including
organic synthesis and materials science. Due to its specific chemical properties, adherence to
strict safety protocols is essential to minimize risks to personnel and the environment.

Hazard Identification and Classification

1-Dodecyne is classified as a combustible liquid that can cause serious eye damage and may

have long-lasting harmful effects on aquatic life.[1] It is also irritating to the skin and respiratory
system.[2]

GHS Classification:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1581785?utm_src=pdf-interest
https://www.benchchem.com/product/b1581785?utm_src=pdf-body
https://www.benchchem.com/product/b1581785?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Dodecyne
https://pim-resources.coleparmer.com/sds/84690.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement Pictogram
Serious Eye H318: Causes serious )
o Category 1 Corrosion
Damage/Eye Irritation eye damage.[1]
Hazardous to the H413: May cause long ) )
) ) ) (No pictogram for this
Aquatic Environment, Category 4 lasting harmful effects o
o classification)
Long-Term Hazard to aquatic life.[1]
Skin H315: Causes skin ]
) o Category 2 o Exclamation Mark
Corrosion/Irritation irritation.[2]
Specific Target Organ
Toxicity - Single H335: May cause ]
) Category 3 ) o Exclamation Mark
Exposure (Respiratory respiratory irritation.[2]
tract irritation)
o H227: Combustible (No pictogram for this
Flammable Liquids Category 4

liquid.

classification)

Signal Word: Danger[1]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 1-dodecyne is crucial for
its safe handling and storage.
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Property Value
CAS Number 765-03-7
Molecular Formula Ci2H22

Molecular Weight 166.31 g/mol [2]
Appearance Clear, colorless liquid[2]
Boiling Point 215 °C @ 760 mmHg[2]
Melting Point -19 °C[3]

Flash Point 79 °C (174.2 °F)[2]
Density 0.778 g/cm?3[2]
Solubility Not soluble in water.[2]

Toxicological Information

Detailed toxicological data for 1-dodecyne is limited. However, the available information

indicates the following:

Route of Exposure

Effect

Eye Contact

Causes serious eye irritation and potential for

serious eye damage.[1][2]

Skin Contact

Causes skin irritation.[2]

Inhalation

Causes respiratory tract irritation.[2]

Ingestion

The toxicological properties have not been fully

investigated.[2]

LD50/LC50 Data: Specific LD50 and LC50 values for 1-dodecyne are not readily available in

the provided search results.[2]

Experimental Protocols: Safe Handling and Use
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Adherence to the following protocols is mandatory when working with 1-dodecyne in a
laboratory setting.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedure
should be conducted to determine the appropriate level of PPE.

Protection Type Specification

Chemical splash goggles are required. A face
Eye and Face Protection shield should be worn when there is a potential

for splashing.[2]

Wear appropriate chemical-resistant gloves
Hand Protection (e.g., nitrile or neoprene) to prevent skin

exposure.[2]

_ A lab coat or other protective clothing should be
Body Protection o _
worn to minimize skin contact.[2]

Work should be conducted in a well-ventilated

area, preferably a chemical fume hood. If
Respiratory Protection exposure limits are exceeded or irritation is

experienced, a NIOSH/MSHA approved

respirator should be used.[2]

Engineering Controls

To minimize the risk of exposure, the following engineering controls should be in place:

o Ventilation: Use 1-dodecyne in a well-ventilated area. For procedures with a higher risk of
vapor generation, a chemical fume hood is required.[2]

o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.

General Handling Procedures
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e Avoid breathing vapor, mist, or gas.[2]

e Avoid contact with skin and eyes.[2]

o Keep away from sources of ignition, such as heat, sparks, and open flames.[2]
e Use non-sparking tools.

e Ground and bond containers when transferring material.

e Wash hands thoroughly after handling.

Storage and Disposal

Proper storage and disposal of 1-dodecyne are critical to prevent accidents and environmental
contamination.

Storage

o Store in a cool, dry, and well-ventilated place.[2]
» Keep containers tightly closed.[2]

» Store away from incompatible materials, particularly strong oxidizing agents.[2]

Spill Cleanup

In the event of a spill, follow these procedures:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the
spill.[2]

o Collect: Carefully collect the absorbed material into a suitable container for disposal.

e Decontaminate: Clean the spill area thoroughly.
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e Report: Report the spill to the appropriate safety personnel.

Disposal

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste.[2] Dispose of 1-dodecyne and any contaminated materials in accordance with all
applicable federal, state, and local regulations.[2] Do not dispose of it down the drain.

Emergency Procedures
First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical attention.[2]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[2]

 Ingestion: Wash out mouth with water. Seek medical attention.[2]

Fire Fighting Measures

o Extinguishing Media: Use carbon dioxide or dry chemical extinguishers.[2]

o Firefighting Procedures: As in any fire, wear a self-contained breathing apparatus in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2] 1-
Dodecyne is a combustible liquid and will burn if involved in a fire.[2]

Logical Workflow for Safe Handling

The following diagram illustrates the logical progression of safety and handling precautions for
1-dodecyne.
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Caption: Logical workflow for the safe handling of 1-Dodecyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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